Cas no 1445722-79-1 (methyl 2-[1-(2-chloropyridin-3-yl)-N-methylformamido]-2-(pyridin-2-yl)propanoate)

• Product Name: methyl 2-[1-(2-chloropyridin-3-yl)-N-methylformamido]-2-(pyridin-2-yl)propanoate
• CAS No: 1445722-79-1
• MF: C₁₆H₁₆ClN₃O₃
• MW: 333.769542694092
• CID: 5915845
• PubChem ID: 75400639
• Update Time: 2025-05-26

methyl 2-[1-(2-chloropyridin-3-yl)-N-methylformamido]-2-(pyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Z1592215302
• EN300-26601017
• methyl 2-[1-(2-chloropyridin-3-yl)-N-methylformamido]-2-(pyridin-2-yl)propanoate
• AKOS033451852
• methyl 2-[(2-chloropyridine-3-carbonyl)-methylamino]-2-pyridin-2-ylpropanoate
• 1445722-79-1

• Inchi： 1S/C16H16ClN3O3/c1-16(15(22)23-3,12-8-4-5-9-18-12)20(2)14(21)11-7-6-10-19-13(11)17/h4-10H,1-3H3
• InChI Key： DFKXDNFGMIMODY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N(C)C(C(=O)OC)(C)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 333.0880191g/mol
• Monoisotopic Mass: 333.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.4Ų

Additional information on methyl 2-[1-(2-chloropyridin-3-yl)-N-methylformamido]-2-(pyridin-2-yl)propanoate

Professional Introduction to Methyl 2-[1-(2-chloropyridin-3-yl)-N-methylformamido]-2-(pyridin-2-yl)propanoate (CAS No. 1445722-79-1)

Methyl 2-[1-(2-chloropyridin-3-yl-N-methylformamido)]-2-(pyridin-2-yl)propanoate, with the CAS number CAS No. 1445722-79-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of Methyl 2-[1-(2-chloropyridin-3-yl-N-methylformamido)]-2-(pyridin-2-yl)propanoate features a propanoate ester moiety linked to a formamide group, which is further substituted with a pyridine ring at the second position and a chlorinated pyridine ring at the third position. This arrangement of heterocyclic rings and functional groups makes it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The presence of both pyridine and chloropyridine rings in Methyl 2-[1-(2-chloropyridin-3-yl-N-methylformamido)]-2-(pyridin-2-yl)propanoate suggests that it may exhibit properties such as inhibitory effects on various enzymes and receptors, making it a valuable scaffold for designing new drugs.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The N-methylformamido group is particularly noteworthy, as it has been shown to enhance the binding affinity of molecules to their target proteins. This feature could be exploited to develop more effective and selective therapeutic agents.

The synthesis of Methyl 2-[1-(2-chloropyridin-3-yl-N-methylformamido)]-2-(pyridin-2-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex molecular framework of this compound.

Recent studies have demonstrated that derivatives of pyridine-based compounds can exhibit significant pharmacological effects. For instance, molecules containing chloropyridine moieties have been found to interact with various biological targets, including kinases and transcription factors. The combination of these functional groups in Methyl 2-[1-(2-chloropyridin-3-yl-N-methylformamido)]-2-(pyridin-2-yl)propanoate makes it a promising candidate for further investigation in this area.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals, where its structural features could contribute to the design of novel pesticides and herbicides. Additionally, its ability to interact with biological targets suggests that it could be used in diagnostic imaging techniques, where it might serve as a contrast agent or probe.

In conclusion, Methyl 2-[1-(2-chloropyridin-3-yl-N-methylformamido)]-2-(pyridin-2-yl)propanoate (CAS No. 1445722-79-1) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic rings positions it as a valuable scaffold for developing new drugs targeting various diseases. Further exploration into its synthetic pathways and biological activities will undoubtedly lead to new insights and applications in the field of medicinal chemistry.